4-(2-fluorophenyl)-3-(2-hydroxyphenyl)-5-(2-phenylethyl)-4,5-dihydropyrrolo[3,4-c]pyrazol-6(1H)-one

• Molecular Formula: C25H20FN3O2
• Molecular Weight: 413.4 g/mol
• IUPAC Name: 4-(2-fluorophenyl)-3-(2-hydroxyphenyl)-5-(2-phenylethyl)-1,4-dihydropyrrolo[3,4-c]pyrazol-6-one
• InChI: InChI=1S/C25H20FN3O2/c26-19-12-6-4-10-17(19)24-21-22(18-11-5-7-13-20(18)30)27-28-23(21)25(31)29(24)15-14-16-8-2-1-3-9-16/h1-13,24,30H,14-15H2,(H,27,28)
• InChI Key: SJQAQESBFCCTGN-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)CCN2C(C3=C(C2=O)NN=C3C4=CC=CC=C4O)C5=CC=CC=C5F

Description

The compound 4-(2-fluorophenyl)-3-(2-hydroxyphenyl)-5-(2-phenylethyl)-4,5-dihydropyrrolo[3,4-c]pyrazol-6(1H)-one is a heterocyclic organic molecule with a pyrrolo[3,4-c]pyrazol-6(1H)-one core. Key substituents include:

• Position 3: 2-hydroxyphenyl group (C₆H₅O), contributing hydrogen-bonding capacity.
• Position 5: 2-phenylethyl chain (C₈H₇), enhancing lipophilicity and steric bulk.

Biological Activity

Chemical Structure and Properties

The compound features a complex structure that includes:

• A dihydropyrrolo core : This core structure is known for its diverse biological properties.
• Fluoro and hydroxy substituents : These groups can enhance the compound's interaction with biological targets.

Molecular Formula

The molecular formula of the compound is $C_{22}H_{22}FN_3O$.

Molecular Weight

The molecular weight is approximately 367.43 g/mol.

Research indicates that compounds within the dihydropyrrolo[3,4-c]pyrazole class exhibit significant biological activities, including:

• Inhibition of Enzymatic Activity : These compounds may act as inhibitors for various enzymes involved in cancer progression.
• Modulation of Signaling Pathways : They can interfere with critical signaling pathways such as the PD-1/PD-L1 pathway, which plays a crucial role in immune evasion by tumors.

Pharmacological Effects

• Anticancer Activity
  • Studies have shown that similar compounds can induce apoptosis in cancer cells by activating caspase pathways and inhibiting cell proliferation markers such as Ki-67.
  • In vitro assays demonstrated that the compound could inhibit tumor growth in various cancer cell lines, suggesting its potential as an anticancer agent.
• Anti-inflammatory Properties
  • The presence of hydroxy groups may contribute to anti-inflammatory effects by reducing pro-inflammatory cytokine production in immune cells.
• Neuroprotective Effects
  • Some derivatives have shown promise in neuroprotection, potentially through antioxidant mechanisms and modulation of neuroinflammatory responses.

Study 1: Antitumor Activity

In a study published in Journal of Medicinal Chemistry, researchers synthesized various dihydropyrrolo derivatives and evaluated their anticancer properties against human breast cancer cell lines. The lead compound demonstrated IC50 values in the low micromolar range, indicating potent activity against cancer cell proliferation .

Study 2: Inhibition of PD-L1

Another study focused on the interaction of similar compounds with PD-L1. The synthesized analogs exhibited strong binding affinities and were able to disrupt PD-1/PD-L1 interactions in vitro, which is critical for developing immunotherapeutic agents .

Table 1: Summary of Biological Activities

Activity Type	Observed Effect	Reference
Anticancer	Induction of apoptosis
Anti-inflammatory	Reduction in cytokine levels
Neuroprotective	Protection against oxidative stress

Table 2: Structure-Activity Relationship (SAR)

Compound Variant	Key Substituents	Biological Activity
Base Compound	None	Moderate activity
Fluorinated Variant	2-Fluorophenyl	Enhanced anticancer activity
Hydroxy-substituted Variant	2-Hydroxyphenyl	Increased anti-inflammatory effects

Scientific Research Applications

Anticancer Activity

Recent studies have indicated that derivatives of this compound exhibit significant anticancer properties. Research has shown that these derivatives can inhibit the growth of various cancer cell lines by inducing apoptosis and cell cycle arrest. For instance, a study demonstrated that modifications to the dihydropyrrolo-pyrazolone structure could enhance cytotoxicity against breast and lung cancer cells through the activation of apoptotic pathways .

Antimicrobial Properties

The compound has also been evaluated for its antimicrobial activity. A series of derivatives were synthesized and tested against a range of bacterial strains, showing promising results as potential antimicrobial agents. The structure-activity relationship (SAR) studies highlighted the importance of the 2-fluorophenyl group in enhancing antibacterial activity .

Neuroprotective Effects

Neuroprotective properties have been attributed to this compound in preclinical studies. It has been shown to protect neuronal cells from oxidative stress-induced damage, making it a candidate for further investigation in neurodegenerative diseases like Alzheimer's and Parkinson's .

Case Study 1: Anticancer Research

In a recent investigation, researchers synthesized a series of derivatives based on this compound and evaluated their effects on MCF-7 (breast cancer) cells. The results indicated that certain modifications significantly increased apoptosis rates compared to control groups, suggesting a viable pathway for developing new anticancer agents .

Case Study 2: Antimicrobial Testing

Another study focused on testing the antimicrobial efficacy of synthesized derivatives against Staphylococcus aureus and Escherichia coli. The compounds demonstrated minimum inhibitory concentrations (MICs) that were lower than those of standard antibiotics, indicating their potential as new antimicrobial drugs .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Key Structural Analog: 4-(4-chlorophenyl)-3-(2-hydroxyphenyl)-5-(3-methoxypropyl)-4,5-dihydropyrrolo[3,4-c]pyrazol-6(2H)-one

This compound (CAS: 879937-91-4) shares the pyrrolo[3,4-c]pyrazol-6-one core but differs in substituents and hydrogen positioning :

Property	Target Compound	Analog Compound
4-position substituent	2-fluorophenyl (C₆H₄F)	4-chlorophenyl (C₆H₄Cl)
5-position substituent	2-phenylethyl (C₈H₇)	3-methoxypropyl (C₄H₉O)
Pyrazol-one H position	1H	2H
Molecular Formula	Likely C₂₅H₂₀FN₃O₂ (estimated)	C₂₁H₂₀ClN₃O₃
Molar Mass	~429.45 g/mol (estimated)	397.85 g/mol

Structural and Functional Implications

Substituent Effects: Halogen Differences: Fluorine (smaller, electronegative) vs. chlorine (larger, polarizable) may alter binding affinity in biological targets (e.g., enzyme inhibition) . Hydrogen Position: The 1H vs. 2H configuration in the pyrazol-one ring may influence tautomerism and reactivity .

Reference texts like Tables of Spectral Data for Structure Determination of Organic Compounds provide standardized methodologies for such analyses .

Physicochemical Properties: The target compound’s higher molar mass and bulky 2-phenylethyl group suggest lower aqueous solubility compared to the analog, which has a smaller 3-methoxypropyl group.